Cas no 101110-21-8 (Ethyl 5-acenaphthoylformate)

• Product Name: Ethyl 5-acenaphthoylformate
• CAS No: 101110-21-8
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• MDL: MFCD09801382
• CID: 1067892
• PubChem ID: 24722236
• Update Time: 2025-06-11

Ethyl 5-acenaphthoylformate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-acenaphthoylformate
• LogP
• 101110-21-8
• ethyl 2-(1,2-dihydroacenaphthylen-5-yl)-2-oxoacetate
• DTXSID70641282
• DB-208930
• MFCD09801382
• Ethyl (1,2-dihydroacenaphthylen-5-yl)(oxo)acetate
• AKOS016016981
• 5-Acenaphthyleneacetic acid, 1,2-dihydro-alpha-oxo-, ethyl ester
• ethyl 5-acenaphthoylformate, AldrichCPR

• MDL： MFCD09801382
• Inchi： 1S/C16H14O3/c1-2-19-16(18)15(17)13-9-8-11-7-6-10-4-3-5-12(13)14(10)11/h3-5,8-9H,2,6-7H2,1H3
• InChI Key： PEOBJOVWXOXLHX-UHFFFAOYSA-N
• SMILES： O=C(C(=O)OCC)C1=CC=C2CCC3C=CC=C1C2=3

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 426.9±24.0 °C at 760 mmHg
• Flash Point: 207.1±20.1 °C
• PSA: 43.37
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 5-acenaphthoylformate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Acenaphthylenes Acenaphthylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Acenaphthylenes

Additional information on Ethyl 5-acenaphthoylformate

Comprehensive Overview of Ethyl 5-acenaphthoylformate (CAS No. 101110-21-8): Properties, Applications, and Industry Insights

Ethyl 5-acenaphthoylformate (CAS No. 101110-21-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, material science, and fine chemical synthesis. This ester derivative, featuring an acenaphthylene backbone, exhibits unique chemical properties that make it valuable for high-performance material design and drug development. Its molecular structure combines the rigidity of the acenaphthene moiety with the reactivity of an ethyl formate group, enabling diverse functionalization opportunities.

In recent years, the demand for Ethyl 5-acenaphthoylformate has surged due to its role in synthesizing advanced organic semiconductors and photoactive materials. Researchers are particularly interested in its potential for OLED (Organic Light-Emitting Diode) applications, where its electron-transporting capabilities and thermal stability outperform conventional alternatives. The compound’s fluorescence properties also make it a candidate for bioimaging probes and sensor technologies, aligning with the growing focus on smart materials in academia and industry.

From a synthetic chemistry perspective, CAS 101110-21-8 serves as a versatile building block for constructing polycyclic aromatic systems. Its ester group allows for straightforward hydrolysis or transesterification reactions, while the acenaphthoyl moiety provides a platform for electrophilic substitutions. These features address common search queries such as "how to modify acenaphthene derivatives" or "ester-functionalized PAH synthesis", reflecting its relevance in modern organic methodology development.

The compound’s physicochemical characteristics—including its melting point range (typically 120–125°C), solubility in polar aprotic solvents, and UV-Vis absorption maxima—are frequently discussed in technical forums. These properties are critical for process optimization in industrial settings, where users often search for "Ethyl 5-acenaphthoylformate solubility data" or "handling precautions for aromatic esters". Notably, its low volatility and compatibility with green chemistry principles (e.g., catalyst-free reactions) resonate with the industry’s shift toward sustainable synthesis.

Emerging applications in energy storage have further elevated interest in 101110-21-8. Recent studies highlight its utility in redox-active electrolytes for flow batteries, capitalizing on its reversible oxidation states. This aligns with trending searches like "organic molecules for battery technology" and "PAH-based energy materials", demonstrating how Ethyl 5-acenaphthoylformate intersects with renewable energy innovations.

Quality control protocols for CAS 101110-21-8 typically involve HPLC purity analysis, NMR spectroscopy, and mass spectrometry—topics frequently queried by quality assurance specialists. The compound’s stability under inert atmospheres and resistance to photodegradation make it suitable for long-term storage, a practical consideration for laboratories addressing "storage conditions for sensitive esters".

In conclusion, Ethyl 5-acenaphthoylformate represents a nexus of structural ingenuity and multidisciplinary utility. Its adaptability across electronics, medicine, and energy sectors ensures sustained relevance, while ongoing research continues to uncover novel applications—answering the persistent question: "What are the cutting-edge uses of acenaphthene derivatives?" As industries prioritize functional materials and atom-efficient synthesis, this compound stands poised to play an increasingly pivotal role.